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Compound of Interest

Compound Name: 2,4,6-Trichloro-5-ethylpyrimidine

Cat. No.: B156220

Technical Guide: 2,4,6-Trichloro-5-
ethylpyrimidine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,4,6-Trichloro-5-ethylpyrimidine,
a halogenated pyrimidine derivative of interest in synthetic and medicinal chemistry. The
document details its chemical identity, including its CAS number and molecular weight, and
summarizes its known applications. While a specific, detailed experimental protocol for its
synthesis is not readily available in the reviewed literature, this guide outlines a probable
synthetic route based on established methods for analogous compounds. This guide is
intended to serve as a foundational resource for professionals engaged in chemical research
and drug development.

Chemical Identity and Properties

2,4,6-Trichloro-5-ethylpyrimidine is a substituted pyrimidine ring system with three chlorine
atoms and an ethyl group. These features make it a versatile intermediate for further chemical
modifications.
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Property Value Reference
CAS Number 1780-38-7 [1][2][3]
Molecular Formula CeHsClIsN2 [1]
Molecular Weight 211.48 g/mol [1]

Applications in Synthesis

2,4,6-Trichloro-5-ethylpyrimidine serves as a valuable building block in organic synthesis. Its
primary applications are in the development of:

o Pharmaceuticals: As an intermediate in the synthesis of various active pharmaceutical
ingredients.

o Agrochemicals: Utilized in the creation of herbicides and fungicides.

» Dyes and Pigments: Employed in the synthesis of certain dyes, where it can enhance
stability and color properties.[1]

The reactivity of the chlorine substituents on the pyrimidine ring allows for nucleophilic
substitution reactions, enabling the introduction of a wide range of functional groups and the
construction of more complex molecular architectures.

Proposed Synthetic Pathway

While a specific, peer-reviewed experimental protocol for the synthesis of 2,4,6-Trichloro-5-
ethylpyrimidine is not extensively detailed in the available literature, a logical synthetic route
can be proposed based on the well-established synthesis of the parent compound, 2,4,6-
trichloropyrimidine.[4][5][6][7][8] The likely precursor for this synthesis is 5-ethylbarbituric acid.

The proposed reaction involves the chlorination of 5-ethylbarbituric acid using a strong
chlorinating agent, such as a mixture of phosphorus oxychloride (POCIs) and phosphorus
pentachloride (PCls).

Caption: Proposed synthesis of 2,4,6-Trichloro-5-ethylpyrimidine.
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Hypothetical Experimental Protocol:

The following protocol is a hypothetical adaptation from the synthesis of 2,4,6-
trichloropyrimidine and would require optimization and validation.

Reaction Setup: In a reaction vessel equipped with a reflux condenser and a stirrer, combine
5-ethylbarbituric acid with an excess of phosphorus oxychloride.

o Chlorination: While stirring, slowly add phosphorus pentachloride to the mixture.

o Reflux: Heat the reaction mixture to reflux and maintain for several hours to ensure complete
conversion. The reaction progress can be monitored by techniques such as Thin Layer
Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

o Workup: After cooling, the excess phosphorus oxychloride can be removed by distillation
under reduced pressure.

 Purification: The crude product would then be purified, likely through vacuum distillation or
recrystallization, to yield pure 2,4,6-Trichloro-5-ethylpyrimidine.

Signaling Pathways and Biological Activity

There is currently no specific information available in the public domain detailing the
involvement of 2,4,6-Trichloro-5-ethylpyrimidine in any particular signaling pathways or its
specific biological activities. Research in this area would be necessary to elucidate its potential
roles in biological systems.

Conclusion

2,4,6-Trichloro-5-ethylpyrimidine is a chemical intermediate with potential applications in the
pharmaceutical, agrochemical, and dye industries. While its fundamental properties are
documented, detailed experimental protocols for its synthesis and its biological profile are not
yet well-established in the scientific literature. The proposed synthetic pathway provides a
starting point for researchers interested in the preparation and further investigation of this
compound. Further studies are warranted to explore its reactivity, potential biological effects,
and to develop optimized and validated synthetic methodologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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